Cas no 1403233-60-2 (4,5-Dimethyl 1-2-(2H-1,3-benzodioxol-5-yl)-2-oxoethyl-1H-1,2,3-triazole-4,5-dicarboxylate)

• Product Name: 4,5-Dimethyl 1-2-(2H-1,3-benzodioxol-5-yl)-2-oxoethyl-1H-1,2,3-triazole-4,5-dicarboxylate
• CAS No: 1403233-60-2
• MF: C₁₅H₁₃N₃O₇
• MW: 347.279623746872
• CID: 4597147
• Update Time: 2025-10-29

4,5-Dimethyl 1-2-(2H-1,3-benzodioxol-5-yl)-2-oxoethyl-1H-1,2,3-triazole-4,5-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 4,5-Dimethyl 1-[2-(2H-1,3-benzodioxol-5-yl)-2-oxoethyl]-1H-1,2,3-triazole-4,5-dicarboxylate
• 4,5-Dimethyl 1-2-(2H-1,3-benzodioxol-5-yl)-2-oxoethyl-1H-1,2,3-triazole-4,5-dicarboxylate

• Inchi： 1S/C15H13N3O7/c1-22-14(20)12-13(15(21)23-2)18(17-16-12)6-9(19)8-3-4-10-11(5-8)25-7-24-10/h3-5H,6-7H2,1-2H3
• InChI Key： BTWZJIYWJRUFRD-UHFFFAOYSA-N
• SMILES： N1(CC(C2=CC=C3OCOC3=C2)=O)C(C(OC)=O)=C(C(OC)=O)N=N1

Additional information on 4,5-Dimethyl 1-2-(2H-1,3-benzodioxol-5-yl)-2-oxoethyl-1H-1,2,3-triazole-4,5-dicarboxylate

4,5-Dimethyl 1-2-(2H-1,3-benzodioxol-5-yl)-2-oxoethyl-1H-1,2,3-triazole-4,5-dicarboxylate: A Comprehensive Overview

The compound with CAS No. 1403233-60-2, known as 4,5-Dimethyl 1-[2-(2H-1,3-benzodioxol-5-yl)-2-oxoethyl]-1H-1,2,3-triazole-4,5-dicarboxylate, is a highly specialized organic compound with a complex structure. This compound has garnered significant attention in the fields of organic chemistry and materials science due to its unique properties and potential applications. The benzodioxol moiety within its structure contributes to its aromatic stability and reactivity, while the triazole dicarboxylate group imparts versatile functional properties.

Recent studies have highlighted the importance of this compound in the development of advanced materials. For instance, researchers have explored its role in the synthesis of high-performance polymers and its potential as a building block for drug delivery systems. The benzodioxol group has been shown to enhance the compound's solubility in organic solvents, making it an ideal candidate for use in various chemical processes. Furthermore, the triazole dicarboxylate functionality allows for easy modification and conjugation with other molecules, enabling tailored properties for specific applications.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitution and cyclization reactions. The incorporation of the benzodioxol group requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have significantly improved the efficiency of these reactions, making large-scale production more feasible.

The compound's applications are not limited to materials science; it also holds promise in the pharmaceutical industry. Its ability to act as a bioisostere in drug design has been explored in several studies. The triazole dicarboxylate group can be modified to target specific biological pathways, potentially leading to novel therapeutic agents. Additionally, the compound's stability under physiological conditions makes it a strong candidate for use in drug delivery systems.

From an environmental perspective, this compound has been studied for its biodegradability and eco-friendly properties. Research indicates that under certain conditions, it can degrade into non-toxic byproducts, reducing its environmental impact. This is particularly important as industries increasingly prioritize sustainable practices.

In conclusion, 4,5-Dimethyl 1-[2-(2H-1,3-benzodioxol-5-yl)-2-oxoethyl]-1H-1,2,3-triazole-4,5-dicarboxylate (CAS No. 1403233-60-) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and functional groups make it a valuable tool in both academic research and industrial applications. As ongoing studies continue to uncover new potential uses for this compound, its significance in the scientific community is expected to grow further.